Cas no 1228748-71-7 (3-aminocyclopentan-1-one)

• Product Name: 3-aminocyclopentan-1-one
• CAS No: 1228748-71-7
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD11877865
• CID: 1034858
• PubChem ID: 54023725
• Update Time: 2025-11-02

3-aminocyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Aminocyclopentanone
• 3-aminocyclopentan-1-one
• AKOS006348411
• 1228748-71-7
• DTXSID70708465
• 3-amino-cyclopentanone
• DB-099100
• EN300-1243658

• MDL： MFCD11877865
• Inchi： 1S/C5H9NO/c6-4-1-2-5(7)3-4/h4H,1-3,6H2
• InChI Key： LARUMXKMTDSSSX-UHFFFAOYSA-N
• SMILES： O=C1CCC(C1)N

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-aminocyclopentan-1-one

Exploring the Versatile Applications and Properties of 3-Aminocyclopentan-1-one (CAS No. 1228748-71-7)

In the realm of organic chemistry, 3-aminocyclopentan-1-one (CAS No. 1228748-71-7) stands out as a compound of significant interest due to its unique structural properties and wide-ranging applications. This five-membered cyclic ketone, bearing an amino group at the 3-position, serves as a pivotal building block in pharmaceutical synthesis, agrochemical development, and materials science. Its molecular formula, C₅H₉NO, and distinct functional groups make it a versatile intermediate for researchers and industries alike.

The chemical properties of 3-aminocyclopentan-1-one are particularly noteworthy. With a molecular weight of 99.13 g/mol, this compound exhibits both ketone and amine reactivity, enabling diverse chemical transformations. The cyclopentanone ring provides structural rigidity, while the amino group offers nucleophilic character—a combination that facilitates its use in heterocyclic compound synthesis. Recent studies highlight its role in creating novel bioactive molecules, especially in the development of central nervous system (CNS) targeting drugs and antimicrobial agents.

Current research trends demonstrate growing interest in 3-aminocyclopentan-1-one derivatives for pharmaceutical applications. The compound's scaffold appears in several drug discovery programs, particularly for neurological disorders and metabolic diseases. Its structural similarity to naturally occurring bioactive molecules makes it valuable for medicinal chemistry optimization. Scientists are exploring its potential in creating selective enzyme inhibitors and receptor modulators, addressing some of today's most pressing healthcare challenges.

In material science, 1228748-71-7 finds application as a precursor for advanced polymer materials. The compound's bifunctional nature allows for incorporation into polymer backbones, yielding materials with tailored thermal and mechanical properties. Researchers are investigating its use in smart materials that respond to environmental stimuli, as well as in biodegradable polymers—a hot topic in sustainable material development. This aligns perfectly with current industry demands for eco-friendly chemical solutions.

The synthesis of 3-aminocyclopentan-1-one typically involves catalytic amination processes or reductive amination strategies. Modern synthetic approaches focus on green chemistry principles, employing catalytic methods that minimize waste and energy consumption. Recent advancements in flow chemistry techniques have improved the efficiency of producing this compound, making it more accessible for research and industrial applications. These developments respond to the growing demand for sustainable synthetic methodologies in chemical manufacturing.

Quality control for CAS 1228748-71-7 involves rigorous analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensure purity and structural integrity. The compound typically appears as a white to off-white crystalline powder with characteristic spectroscopic signatures. Storage recommendations include protection from moisture and oxidation, under inert atmosphere when necessary, to maintain stability—a crucial consideration for researchers working with this valuable intermediate.

Market analysis reveals increasing demand for 3-aminocyclopentan-1-one across multiple sectors. The pharmaceutical industry remains the primary consumer, driven by ongoing drug discovery initiatives. Additionally, the agrochemical sector utilizes this compound in developing novel crop protection agents, responding to global needs for sustainable agriculture solutions. The compound's commercial availability has expanded significantly, with multiple suppliers now offering it in research and bulk quantities, reflecting its growing importance in chemical research and development.

Future perspectives for 1228748-71-7 appear promising. Ongoing research explores its potential in catalysis and asymmetric synthesis, particularly in creating chiral building blocks for pharmaceutical applications. The compound's versatility suggests it will continue playing a significant role in organic synthesis innovation. As synthetic methodologies advance and application areas expand, 3-aminocyclopentan-1-one is poised to remain a compound of substantial interest to chemists and researchers worldwide.